Cas no 20335-71-1 (4-Benzoylisoquinoline)

• Product Name: 4-Benzoylisoquinoline
• CAS No: 20335-71-1
• MF: C₁₆H₁₁NO
• MW: 233.264643907547
• MDL: MFCD13153008
• CID: 2859312
• PubChem ID: 12777813
• Update Time: 2025-06-08

4-Benzoylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Benzoylisoquinoline
• DTXSID901305799
• SCHEMBL5047448
• 20335-71-1
• MFCD13153008
• isoquinolin-4-yl(phenyl)methanone
• 4-Isoquinolinylphenylmethanone
• AKOS013253544

• MDL： MFCD13153008
• Inchi： 1S/C16H11NO/c18-16(12-6-2-1-3-7-12)15-11-17-10-13-8-4-5-9-14(13)15/h1-11H
• InChI Key： FURSVJGBZMRAHP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=NC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 233.084063974Da
• Monoisotopic Mass: 233.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 4-Benzoylisoquinoline

Comprehensive Guide to 4-Benzoylisoquinoline (CAS No. 20335-71-1): Properties, Applications, and Industry Insights

4-Benzoylisoquinoline (CAS No. 20335-71-1) is a specialized organic compound belonging to the isoquinoline family, characterized by a benzoyl group at the 4-position. This structural feature grants it unique chemical properties, making it valuable in pharmaceutical research, material science, and synthetic chemistry. With the growing interest in heterocyclic compounds for drug discovery, 4-Benzoylisoquinoline derivatives have gained attention for their potential biological activities, including antimicrobial and anti-inflammatory effects. Researchers are increasingly exploring its role in designing novel therapeutic agents, aligning with the global demand for innovative small-molecule drugs.

The compound’s molecular structure (C₁₆H₁₁NO) combines aromaticity with a polar carbonyl group, enabling diverse reactivity. Its isoquinoline backbone is a key motif in alkaloid synthesis, while the benzoyl substitution enhances stability and facilitates further functionalization. Recent studies highlight its utility as a building block for fluorescent probes and optoelectronic materials, addressing trends in sustainable chemistry and green synthesis. As industries prioritize eco-friendly processes, 4-Benzoylisoquinoline-based catalysts are being investigated for their efficiency in cross-coupling reactions.

From an analytical perspective, CAS 20335-71-1 exhibits distinct spectroscopic signatures, including UV-Vis absorption maxima near 300 nm, which are critical for quality control in manufacturing. Advanced techniques like HPLC and NMR are employed to ensure purity, particularly for high-value applications such as pharmaceutical intermediates. The compound’s solubility profile—soluble in organic solvents like DCM but sparingly in water—also makes it suitable for organic phase reactions, a topic frequently queried in academic forums.

Market trends reveal rising searches for "4-Benzoylisoquinoline suppliers" and "buy CAS 20335-71-1," reflecting industrial demand. Meanwhile, AI-driven platforms often analyze its synthetic pathways, with users seeking "how to synthesize 4-Benzoylisoquinoline" or "safety data sheet for 20335-71-1." These queries underscore the need for accessible technical documentation, which we address here with precision. Notably, the compound’s non-hazardous classification under standard safety protocols enhances its appeal for laboratory use.

Innovative applications of 4-Benzoylisoquinoline scaffolds extend to agrochemicals and dyes, where its chromophoric properties are exploited. Recent patents describe its incorporation into light-emitting diodes (LEDs), tapping into the renewable energy sector’s growth. Furthermore, computational chemistry models predict its potential as a kinase inhibitor, aligning with cancer research trends. Such interdisciplinary relevance ensures its prominence in both academic and industrial settings.

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